Cas no 134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one)
![(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one structure](https://www.kuujia.com/scimg/cas/134003-03-5x500.png)
134003-03-5 structure
Product name:(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties
Names and Identifiers
-
- (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
- (1S,4R)-2-Aza-bicyclo[2.2.1]heptan-3-one
- 2-Azabicyclo[2.2.1]heptan-3-one,(1S,4R)-
-
- MDL: MFCD01320867
- Inchi: InChI=1S/C6H9NO/c8-6-4-1-2-5(3-4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
- InChI Key: UIVLZOWDXYXITH-UHNVWZDZSA-N
- SMILES: O=C1N[C@@H]2C[C@H]1CC2
Computed Properties
- Exact Mass: 111.06800
- Monoisotopic Mass: 111.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Surface Charge: 0
- Topological Polar Surface Area: 29.1
Experimental Properties
- Color/Form: Not available
- Density: 1.0656 (rough estimate)
- Melting Point: 76.2 °C
- Boiling Point: 208.27°C (rough estimate)
- Flash Point: 160.9°C
- Refractive Index: 1.4729 (estimate)
- PSA: 29.10000
- LogP: 0.61370
- Solubility: Not available
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4041-1G |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 95% | 1g |
¥ 330.00 | 2023-03-10 | |
eNovation Chemicals LLC | Y1242549-1g |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 1g |
$280 | 2024-06-07 | |
Chemenu | CM494497-5g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 98% | 5g |
$604 | 2023-01-19 | |
eNovation Chemicals LLC | Y1242549-250mg |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 250mg |
$185 | 2024-06-07 | |
Enamine | EN300-251848-1.0g |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 1.0g |
$920.0 | 2023-02-28 | ||
Enamine | EN300-251848-0.1g |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 95% | 0.1g |
$342.0 | 2023-09-15 | |
1PlusChem | 1P009B9C-100mg |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 100mg |
$211.00 | 2023-12-22 | |
Enamine | EN300-251848-10g |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 95% | 10g |
$4236.0 | 2023-09-15 | |
abcr | AB504738-100 mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 100mg |
€303.70 | 2023-06-15 | ||
Enamine | EN300-251848-1g |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 95% | 1g |
$986.0 | 2023-09-15 |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Related Literature
-
Simon N. Smith,Cristina Trujillo,Stephen J. Connon Org. Biomol. Chem. 2022 20 6384
134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one) Related Products
- 3306-69-2(2-Azabicyclo[2.2.2]octan-3-one)
- 2229150-95-0(3-(quinoxalin-2-yl)but-3-en-1-amine)
- 2034568-06-2(1-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea)
- 883536-34-3(2-Ethoxy-4,5-dimethylbenzaldehyde)
- 1423032-07-8(1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)
- 1700402-15-8(4-Pyrimidinecarboxylic acid, 2-cyclopropyl-5-methyl-, ethyl ester)
- 1796989-45-1(methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate)
- 864940-45-4(ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate)
- 2680825-12-9(tert-butyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate)
- 1020992-57-7(2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:134003-03-5)(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one

Purity:99%
Quantity:5g
Price ($):575.0